molecular formula C5H4BrN3 B3420013 5-Bromo-4-cyano-1-methylimidazole CAS No. 1669415-69-3

5-Bromo-4-cyano-1-methylimidazole

Cat. No.: B3420013
CAS No.: 1669415-69-3
M. Wt: 186.01 g/mol
InChI Key: HROWRHSFQVRYEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-4-cyano-1-methylimidazole is a heterocyclic compound with the following chemical formula: C₅H₄BrN₂ . It belongs to the imidazole family, which plays a crucial role in various functional molecules used in everyday applications .


Synthesis Analysis

Several synthetic methods exist for imidazoles, and the regiocontrolled synthesis of substituted imidazoles has seen recent advances. One notable approach involves a one-pot, four-component reaction, where a mixture of 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate is heated under solvent-free conditions. This method yields 1,2,4-trisubstituted 1H-imidazoles in good yields .


Molecular Structure Analysis

The molecular structure of This compound consists of a five-membered imidazole ring with a bromine atom at position 5, a cyano group at position 4, and a methyl group at position 1. The arrangement of these substituents affects the compound’s reactivity and properties .


Chemical Reactions Analysis

The utility of imidazoles lies in their participation in various chemical reactions. For instance, nickel-catalyzed addition to nitrile followed by proto-demetallation, tautomerization, and dehydrative cyclization can lead to the formation of 2,4-disubstituted NH-imidazoles. The yield depends on the coupling partners and functional group compatibility .


Physical and Chemical Properties Analysis

  • Melting Point : The melting point of This compound is approximately .

Scientific Research Applications

Synthesis and Chemical Reactions

5-Bromo-4-cyano-1-methylimidazole is involved in various synthesis and chemical reaction studies. For example, Farah and McClelland (1993) explored the reactions of bromo-nitroimidazoles, which are closely related to this compound, demonstrating its role in the preparation of compounds with potential pharmaceutical applications (Farah & McClelland, 1993). Additionally, the work by Fujimoto and Katsurada (1986) on brominated aromatic heterocycles, including compounds similar to this compound, highlights its use in substitution reactions (Fujimoto & Katsurada, 1986).

Catalysis and Water Oxidation

In the field of catalysis, Wang et al. (2012) studied ruthenium complexes with axial imidazole ligands, including derivatives of this compound, for their use as water oxidation catalysts (Wang et al., 2012). This research provides insight into the role of such compounds in enhancing the efficiency of catalytic processes.

Crystallography and Structural Analysis

The compound's role in crystallography is highlighted by the work of Chauvière, Jaud, and Rameau (1995), who studied the crystalline structures of related bromo-cyanoimidazoles, offering valuable information for understanding the structural properties of this compound (Chauvière, Jaud, & Rameau, 1995).

Role in Antiparasitic Activity

In the field of medicinal chemistry, Saadeh, Mosleh, and El-Abadelah (2009) synthesized derivatives of 5-aryl-1-methyl-4-nitroimidazoles, which are structurally related to this compound, to study their antiparasitic activity, indicating its potential in developing new therapeutic agents (Saadeh, Mosleh, & El-Abadelah, 2009).

Organic Synthesis and Drug Development

The synthesis of 5-bromomethyl-4-nitroimidazoles, related to this compound, for the preparation of hypoxia-selective prodrugs as explored by Lu et al. (2013), shows the compound's significance in developing novel pharmaceuticals (Lu et al., 2013).

Properties

IUPAC Name

5-bromo-1-methylimidazole-4-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H4BrN3/c1-9-3-8-4(2-7)5(9)6/h3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HROWRHSFQVRYEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=NC(=C1Br)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H4BrN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1669415-69-3
Record name 5-bromo-1-methyl-1H-imidazole-4-carbonitrile
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Bromo-4-cyano-1-methylimidazole
Reactant of Route 2
5-Bromo-4-cyano-1-methylimidazole
Reactant of Route 3
Reactant of Route 3
5-Bromo-4-cyano-1-methylimidazole
Reactant of Route 4
Reactant of Route 4
5-Bromo-4-cyano-1-methylimidazole
Reactant of Route 5
Reactant of Route 5
5-Bromo-4-cyano-1-methylimidazole
Reactant of Route 6
Reactant of Route 6
5-Bromo-4-cyano-1-methylimidazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.